Cas no 1245792-67-9 ((2E)-2-Benzylidene-5-bromo-3-(cyclohexylamino)-3H-inden-1-one)
(2E)-2-Benzylidene-5-bromo-3-(cyclohexylamino)-3H-inden-1-one Chemical and Physical Properties
Names and Identifiers
-
- (E)-2-Benzylidene-5-bromo-3-(cyclohexylamino)-2,3-dihydro-1H-inden-1-one
- (2E)-2-benzylidene-5-bromo-3-(cyclohexylamino)-2,3-dihydro-1H-inden-1-one
- (2E)-2-Benzylidene-5-bromo-3-(cyclohexylamino)-3H-inden-1-one
- BCI-215
- BS-15069
- AKOS037648652
- D81258
- BCI-215?
- EX-A3609
- CHEBI:143128
- 1H-Inden-1-one, 5-bromo-3-(cyclohexylamino)-2,3-dihydro-2-(phenylmethylene)-, (2E)-
- (2E)-5-Bromo-3-(cyclohexylamino)-2,3-dihydro-2-(phenylmethylene)-1H-inden-1-one
- C22H22BrNO
- VZB79267
- 1245792-67-9
- HY-121087
- DTXSID701135398
- CHEMBL4440035
- SCHEMBL6984391
- CS-0079429
- DA-61535
-
- Inchi: 1S/C22H22BrNO/c23-16-11-12-18-19(14-16)21(24-17-9-5-2-6-10-17)20(22(18)25)13-15-7-3-1-4-8-15/h1,3-4,7-8,11-14,17,21,24H,2,5-6,9-10H2/b20-13+
- InChI Key: JGWQWVVSCQBAFC-DEDYPNTBSA-N
- SMILES: BrC1C=CC2C(/C(=C/C3C=CC=CC=3)/C(C=2C=1)NC1CCCCC1)=O
Computed Properties
- Exact Mass: 395.08848g/mol
- Monoisotopic Mass: 395.08848g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 504
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.1
- XLogP3: 5.4
(2E)-2-Benzylidene-5-bromo-3-(cyclohexylamino)-3H-inden-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| DC Chemicals | DC20759-100 mg |
BCI-215 |
1245792-67-9 | 100mg |
$650.0 | 2022-02-28 | ||
| DC Chemicals | DC20759-250 mg |
BCI-215 |
1245792-67-9 | 250mg |
$1100.0 | 2022-02-28 | ||
| DC Chemicals | DC20759-1 g |
BCI-215 |
1245792-67-9 | 1g |
$2200.0 | 2022-02-28 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OF731-25mg |
(2E)-2-Benzylidene-5-bromo-3-(cyclohexylamino)-3H-inden-1-one |
1245792-67-9 | 98% | 25mg |
4315CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OF731-10mg |
(2E)-2-Benzylidene-5-bromo-3-(cyclohexylamino)-3H-inden-1-one |
1245792-67-9 | 98% | 10mg |
2457CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OF731-5mg |
(2E)-2-Benzylidene-5-bromo-3-(cyclohexylamino)-3H-inden-1-one |
1245792-67-9 | 98% | 5mg |
1501CNY | 2021-05-07 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B910458-10mg |
BCI-215 |
1245792-67-9 | 98% | 10mg |
¥3,041.10 | 2022-09-29 | |
| ChemScence | CS-0079429-5mg |
BCI-215 |
1245792-67-9 | 99.85% | 5mg |
$350.0 | 2022-04-28 | |
| ChemScence | CS-0079429-10mg |
BCI-215 |
1245792-67-9 | 99.85% | 10mg |
$550.0 | 2022-04-28 | |
| ChemScence | CS-0079429-50mg |
BCI-215 |
1245792-67-9 | 99.85% | 50mg |
$1650.0 | 2022-04-28 |
(2E)-2-Benzylidene-5-bromo-3-(cyclohexylamino)-3H-inden-1-one Related Literature
-
Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
Additional information on (2E)-2-Benzylidene-5-bromo-3-(cyclohexylamino)-3H-inden-1-one
Introduction to (2E)-2-Benzylidene-5-bromo-3-(cyclohexylamino)-3H-inden-1-one (CAS No. 1245792-67-9)
(2E)-2-Benzylidene-5-bromo-3-(cyclohexylamino)-3H-inden-1-one is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1245792-67-9, belongs to the class of heterocyclic compounds and exhibits a unique structural framework that makes it a promising candidate for further investigation in drug discovery and development.
The molecular structure of (2E)-2-Benzylidene-5-bromo-3-(cyclohexylamino)-3H-inden-1-one consists of an indanone core substituted with a benzylidene group at the 2-position, a bromine atom at the 5-position, and a cyclohexylamino group at the 3-position. This particular arrangement of functional groups contributes to its distinct chemical properties and potential biological activities. The presence of the bromine atom and the cyclohexylamino group enhances its reactivity and makes it a valuable scaffold for synthetic modifications.
In recent years, there has been growing interest in indanone derivatives due to their diverse pharmacological properties. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The structural features of (2E)-2-Benzylidene-5-bromo-3-(cyclohexylamino)-3H-inden-1-one suggest that it may possess similar bioactivities, making it an attractive subject for further exploration.
One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in many cellular processes, and dysregulation of kinase activity is associated with various diseases, particularly cancer. The benzylidene and bromine substituents in the molecule are known to interact with the active sites of kinases, potentially leading to inhibitory effects. This has prompted researchers to investigate (2E)-2-Benzylidene-5-bromo-3-(cyclohexylamino)-3H-inden-1-one as a lead compound for developing novel kinase inhibitors.
Recent studies have also explored the antimicrobial properties of indanone derivatives. The structural complexity of (2E)-2-Benzylidene-5-bromo-3-(cyclohexylamino)-3H-inden-1-one suggests that it may interact with bacterial cell membranes or essential metabolic pathways, disrupting bacterial growth. Preliminary experiments have shown promising results in vitro, indicating that this compound could be effective against certain strains of bacteria. This finding is particularly relevant in the context of increasing antibiotic resistance, where new antimicrobial agents are urgently needed.
The synthesis of (2E)-2-Benzylidene-5-bromo-3-(cyclohexylamino)-3H-inden-1-one presents both challenges and opportunities for organic chemists. The presence of multiple functional groups requires careful consideration during the synthetic route design to ensure high yield and purity. However, the compound's structural features also offer opportunities for further derivatization, allowing researchers to fine-tune its properties for specific applications.
In conclusion, (2E)-2-Benzylidene-5-bromo-3-(cyclohexylamino)-3H-inden-1-one (CAS No. 1245792-67-9) is a structurally complex and versatile compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for developing new drugs targeting kinases and other therapeutic areas. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.
1245792-67-9 ((2E)-2-Benzylidene-5-bromo-3-(cyclohexylamino)-3H-inden-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)